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Compound of Interest

Compound Name: Methyl 2-iodo-4-nitrobenzoate

CAS No.: 6326-42-7

Cat. No.: B1593988

Get Quote

Executive Summary
Methyl 2-iodo-4-nitrobenzoate (CAS 6326-42-7) is a high-value halogenated nitroaromatic

scaffold used extensively in the synthesis of complex pharmaceutical intermediates. Its

structural utility lies in the orthogonality of its functional groups: the iodine atom at the ortho

position serves as a prime handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura,

Sonogashira), while the nitro group at the para position provides a latent amine functionality for

subsequent derivatization.

This guide defines the physical appearance, solid-state characteristics, and isolation protocols

for Methyl 2-iodo-4-nitrobenzoate. Unlike its non-nitrated analogs which may exist as liquids

or low-melting solids, the introduction of the nitro group at the C4 position significantly

increases intermolecular interactions, resulting in a distinct solid form that requires specific

handling protocols to maintain integrity during storage and processing.

Physicochemical Characterization
Physical Appearance and Form
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In its purified state, Methyl 2-iodo-4-nitrobenzoate isolates as a light yellow to yellow

crystalline solid. The coloration is characteristic of nitroaromatic compounds, arising from the

electronic transitions associated with the nitro group conjugated to the aromatic ring.

Property Specification Notes

Physical State Solid
Crystalline powder or needles

upon recrystallization.

Color Light Yellow to Yellow

Darkens upon prolonged

exposure to light (iodine

lability).

Odor Faint, characteristic ester
Distinct from the acrid smell of

the parent acid.

CAS Number 6326-42-7
Unique identifier for the 2-iodo-

4-nitro isomer.[1][2][3][4][5]

Molecular Weight 307.04 g/mol

Predicted Density 1.904 ± 0.06 g/cm³
High density attributed to the

heavy iodine atom.

Predicted Boiling Point 359.5 ± 27.0 °C At 760 mmHg.

Solubility Profile
Understanding the solubility landscape is critical for recrystallization and reaction solvent

selection.

High Solubility: Dichloromethane (DCM), Ethyl Acetate, DMSO, DMF.

Moderate Solubility: Methanol, Ethanol (often used for hot recrystallization).

Insoluble: Water.

Scientist’s Note: The compound exhibits a "salting-out" effect in aqueous workups. When

extracting from reaction mixtures, the use of DCM is preferred over ether due to the

compound's high density and better solubility match.
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Synthesis & Isolation Logic
The physical form of Methyl 2-iodo-4-nitrobenzoate is heavily influenced by the isolation

method. Two primary pathways exist, but acid-catalyzed esterification is the industry standard

for generating high-purity crystalline material.

Route A: Fischer Esterification (Preferred)
This route converts 2-iodo-4-nitrobenzoic acid directly to the methyl ester. It is preferred

because it avoids the formation of diazonium salts (Route B), leading to a more stable and

easily crystallizable product.

Mechanism: Protonation of the carbonyl oxygen activates the carboxylic acid, followed by

nucleophilic attack by methanol.

Causality: We utilize sulfuric acid (

) not just as a catalyst, but as a dehydrating agent to drive the equilibrium toward the ester.

Route B: Sandmeyer Reaction
Starting from Methyl 2-amino-4-nitrobenzoate, the amino group is converted to a diazonium salt

and displaced by iodide.

Risk: This method often yields a darker, amorphous crude product due to azo-coupling

byproducts, requiring extensive purification to achieve the desired yellow crystalline form.

Workflow Visualization
The following diagram illustrates the standard isolation workflow to ensure the correct physical

form is obtained.
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Figure 1: Isolation workflow for Methyl 2-iodo-4-nitrobenzoate via Fischer Esterification.[6]
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Handling, Stability & Storage
Light Sensitivity (The Iodine Factor)
Aryl iodides are inherently susceptible to homolytic cleavage of the C-I bond under UV light.

Observation: The "light yellow" solid will turn brown/orange over time if exposed to light,

indicating the liberation of elemental iodine (

).

Protocol: Store in amber glass vials or wrap containers in aluminum foil.

Thermal Stability
While the nitro group adds thermal stability relative to non-nitrated esters, the compound

should be stored at 2-8°C to prevent slow hydrolysis or degradation.

Warning: Do not heat above 100°C without solvent, as nitro compounds possess high

decomposition energy.

Quality Control & Identification
To validate the physical form and chemical identity, the following analytical signatures are

expected:
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Method Expected Signature Diagnostic Value

1H NMR (CDCl3)

Singlet (~3.9 ppm) for

. Aromatic protons show

specific splitting (d, dd)

consistent with 1,2,4-

substitution.

Confirms ester formation and

ring substitution pattern.[5]

IR Spectroscopy

Strong C=O stretch (~1720-

1730 cm⁻¹). Strong

stretches (~1530 & 1350

cm⁻¹).

Confirms functional group

integrity.

HPLC

Single peak at specific

retention time (method

dependent).

Purity assessment (>98%

required for coupling

reactions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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